Cas no 2228128-11-6 (Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate)

• Product Name: Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate
• CAS No: 2228128-11-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5783616
• PubChem ID: 165758838
• Update Time: 2025-06-08

Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1788522
• 2228128-11-6
• methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate
• Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate

• Inchi： 1S/C11H18N2O3/c1-6-8(7(2)16-13-6)11(3,4)9(12)10(14)15-5/h9H,12H2,1-5H3
• InChI Key： XPZUAAQSGVVLEM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate

Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate (CAS No. 2228128-11-6): A Comprehensive Overview

Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate, identified by its CAS number 2228128-11-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a valuable subject for further investigation and development. The structural features of this molecule, particularly the presence of an amino group, a dimethyl-1,2-oxazole ring, and a methylbutanoate moiety, contribute to its unique chemical properties and reactivity.

The dimethyl-1,2-oxazole moiety is a key structural component that imparts specific electronic and steric properties to the molecule. This heterocyclic ring system has been widely studied for its role in various pharmacological applications. Recent research has highlighted the importance of oxazole derivatives in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The dimethyl substitution on the oxazole ring enhances the stability and bioavailability of the compound, making it an attractive scaffold for medicinal chemistry.

In addition to its structural significance, Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate has been explored for its potential therapeutic effects. Studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The amino group in the molecule allows for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. This flexibility makes it a promising candidate for drug discovery programs aimed at developing novel treatments for chronic diseases.

The synthesis of Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yields and purity. The use of modern analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), allows researchers to confirm the structural integrity of the compound at each stage of synthesis.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict potential drug-like properties. These computational approaches are complemented by experimental validation through in vitro and in vivo assays. Such combined efforts have led to a deeper understanding of the compound's mechanism of action and its potential applications in medicine.

The pharmaceutical industry has shown significant interest in Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate due to its multifaceted biological activities. Researchers are exploring its potential as an intermediate in the synthesis of more complex drug molecules. Additionally, the compound's ability to modulate key biological pathways makes it a valuable tool for studying disease mechanisms and developing targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to new discoveries and therapeutic strategies.

In conclusion, Methyl 2-amino-3-(dimethyl-1,2-oxazol-4-yl)-3-methylbutanoate (CAS No. 2228128-11-6) is a compound with remarkable potential in chemical and pharmaceutical research. Its unique structural features and biological activities make it a compelling subject for further study. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.